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Compound of Interest

Compound Name: Atb-429

Cat. No.: B605663 Get Quote

Essential Safety and Handling Guide for ATB-429
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling of ATB-
429, a hydrogen sulfide-releasing derivative of mesalamine. Adherence to these procedures is

critical for ensuring laboratory safety and maintaining the integrity of your research.

Chemical and Physical Properties of ATB-429
ATB-429 is a solid powder that is soluble in DMSO.[1] As a derivative of mesalamine, it should

be handled with care, considering the potential for skin and eye irritation.[2][3][4] Furthermore,

as a hydrogen sulfide (H₂S) releasing compound, appropriate precautions must be taken to

avoid inhalation of H₂S gas, which is toxic.[5][6][7][8]
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Property Information

Chemical Name
5-Amino-2-hydroxybenzoic acid 4-(5-thioxo-5H-

(1,2)dithiol-3-yl)phenyl ester[1]

Molecular Formula C₁₆H₁₁NO₃S₃[1]

Molecular Weight 361.45 g/mol [1]

Appearance Solid powder[1]

Solubility Soluble in DMSO[1]

Storage Conditions

Short term (days to weeks): 0 - 4°C, dry and

dark. Long term (months to years): -20°C, dry

and dark.[1]

Personal Protective Equipment (PPE) for Handling ATB-
429
A thorough risk assessment should be conducted before handling ATB-429. The following PPE

is recommended to minimize exposure and ensure safety.

1. Hand Protection:

Wear chemical-resistant gloves (e.g., nitrile rubber) at all times when handling ATB-429.[2]

[9]

Double gloving is recommended, especially when handling the pure compound or preparing

stock solutions.[10]

Change gloves immediately if they become contaminated.

2. Eye and Face Protection:

Safety glasses with side shields are mandatory.[11]

When there is a risk of splashing, chemical splash goggles and a face shield should be worn.

[11][12]
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3. Body Protection:

A lab coat must be worn to protect against skin contact.[11]

Ensure the lab coat is clean and in good condition.

4. Respiratory Protection:

Handle ATB-429 in a well-ventilated area, preferably within a certified chemical fume hood,

to avoid inhalation of the powder and any released hydrogen sulfide gas.[13]

If a fume hood is not available or if there is a risk of aerosolization, a NIOSH-approved

respirator may be necessary.[11][12]
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Diagram 1: Decision workflow for selecting appropriate PPE for handling ATB-429.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.acsmaterial.com/blog-detail/ppe-and-safety-for-chemical-handling.html
https://www.benchchem.com/product/b605663?utm_src=pdf-body
https://aircleansystems.com/application-notes/powder-handling
https://www.acsmaterial.com/blog-detail/ppe-and-safety-for-chemical-handling.html
https://www.realsafety.org/2016/10/personal-protective-equipment-chemical-handling/
https://www.benchchem.com/product/b605663?utm_src=pdf-body-img
https://www.benchchem.com/product/b605663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan for Safe Handling
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store ATB-429 according to the recommended conditions: short-term at 0-4°C and long-term

at -20°C, always in a dry, dark location.[1]

Keep the container tightly sealed.

2. Preparation of Stock Solutions:

All weighing and preparation of stock solutions should be performed in a chemical fume

hood to minimize inhalation risk.[13][14]

Use a dedicated, clean spatula and weighing paper.[15]

When dissolving in DMSO, add the solvent to the powder slowly to avoid splashing.

Clearly label the stock solution with the compound name, concentration, solvent, and date of

preparation.

3. Experimental Use:

When using ATB-429 in experiments, ensure that all procedures are carried out in a well-

ventilated area.

Avoid direct contact with skin, eyes, and clothing.[9]

After handling, wash hands thoroughly with soap and water.[15]
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Diagram 2: A generalized experimental workflow for the safe handling of ATB-429.
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Disposal Plan
Proper disposal of ATB-429 and associated waste is crucial to prevent environmental

contamination and ensure safety.

1. Solid Waste:

Contaminated solid waste, including weighing paper, gloves, and disposable lab coats,

should be collected in a designated hazardous waste container.[16]

The container should be clearly labeled as "Hazardous Chemical Waste" and include the

name of the compound.

2. Liquid Waste:

Unused stock solutions and other liquid waste containing ATB-429 should be collected in a

separate, leak-proof hazardous waste container.[17]

Do not mix with other chemical waste unless compatibility has been confirmed.

Label the container with the contents, including the solvent.

3. Disposal Procedure:

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office.

Follow all local, state, and federal regulations for hazardous waste disposal.[18][19]

Never dispose of ATB-429 down the drain or in the regular trash.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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